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Compound of Interest

Compound Name:
5-Methylthiophene-3-carbonyl

chloride

CAS No.: 754190-97-1

Cat. No.: B1339965

Get Quote

Physical Properties, Synthesis, and Application in
Medicinal Chemistry
Part 1: Executive Summary
5-Methylthiophene-3-carbonyl chloride (CAS: 754190-97-1) is a specialized heterocyclic

building block extensively utilized in the synthesis of pharmaceutical agents and

agrochemicals.[1][2][3] As an acid chloride derivative of the thiophene ring, it serves as a

critical electrophile for introducing the 5-methyl-3-thienyl moiety into complex organic scaffolds.

This guide provides a comprehensive technical analysis of its physicochemical properties,

handling protocols, and synthetic utility. Due to its high reactivity and moisture sensitivity,

successful deployment in drug discovery requires strict adherence to anhydrous protocols and

a deep understanding of its kinetic behavior compared to its more common isomer, 5-

methylthiophene-2-carbonyl chloride.

Part 2: Chemical Identity & Structural Analysis
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The compound is characterized by a five-membered sulfur-containing ring substituted with a

methyl group at the 5-position and a highly reactive chlorocarbonyl group at the 3-position.

Parameter Data

IUPAC Name 5-Methylthiophene-3-carbonyl chloride

Common Synonyms
5-Methyl-3-thenoyl chloride; 3-Chlorocarbonyl-5-

methylthiophene

CAS Registry Number 754190-97-1

Molecular Formula C₆H₅ClOS

Molecular Weight 160.62 g/mol

SMILES CC1=CC(=CS1)C(=O)Cl

InChI Key DJCGIWVUKCNCAT-UHFFFAOYSA-N

Part 3: Physical & Thermodynamic Properties
Note: While the 2-carbonyl isomer is a liquid at room temperature, the 3-carbonyl derivatives

often exhibit higher melting points due to molecular symmetry and packing efficiency. Users

should anticipate a low-melting solid or viscous liquid depending on purity and ambient

temperature.

Table 1: Physicochemical Data
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Property Value / Range Notes & Context

Physical State Low-melting solid or Liquid

Generally solidifies < 20°C;

often handled as a melt or

solution.

Boiling Point
78–85 °C @ 0.75 mmHg

(Predicted)

Extrapolated from the 2-isomer

(78-80°C @ 0.75 mmHg).

Decomposes at atmospheric

pressure.

Density 1.25 – 1.29 g/mL
Typical for halogenated

thiophene carbonyls.

Refractive Index (

)
~1.56 (Predicted)

High refractive index

characteristic of sulfur

heterocycles.

Solubility Reacts with water (Hydrolysis)

Soluble in: DCM, THF,

Toluene, Diethyl Ether,

Chloroform.

Flash Point > 85 °C
Estimate based on molecular

weight and functionality.

Appearance Colorless to pale yellow

Darkens upon oxidation or

hydrolysis (formation of

HCl/acid).

Part 4: Synthesis & Reaction Mechanism
The most reliable synthesis route involves the chlorination of 5-methylthiophene-3-carboxylic

acid. This transformation is typically achieved using thionyl chloride (

) or oxalyl chloride (

), often catalyzed by Dimethylformamide (DMF) to form the reactive Vilsmeier-Haack
intermediate.

Mechanism of Action
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Activation: The carboxylic acid attacks the sulfur/carbon center of the chlorinating agent.

Displacement: Chloride ion displaces the leaving group (SO₂/CO₂), forming the acid chloride.

Purification: The product is isolated via vacuum distillation to remove excess reagent.

5-Methylthiophene-3-carboxylic acid
(Solid, Stable)

Intermediate
[Acyl Chlorosulfite]

Nucleophilic Attack

Thionyl Chloride (SOCl2)
+ cat. DMF

5-Methylthiophene-3-carbonyl chloride
(Reactive Electrophile)Cl- Substitution

Byproducts:
SO2 (gas) + HCl (gas)

Elimination

Click to download full resolution via product page

Figure 1: Synthetic pathway converting the stable carboxylic acid precursor to the reactive acid

chloride.

Part 5: Handling, Stability & Safety (E-E-A-T)
Expert Insight: As a Senior Application Scientist, I cannot overstate the importance of moisture

control. Acid chlorides do not just "degrade" in moist air; they generate anhydrous Hydrogen

Chloride (HCl) gas, which can corrode metal balances and damage sensitive analytical

equipment (e.g., NMR probes).

Protocol: The "Double-Barrier" Storage System
To maintain purity (>98%) over long periods:

Primary Container: Glass vial with a Teflon-lined septum cap.

Secondary Container: Sealed desiccator or jar containing active desiccant (e.g.,

or molecular sieves).

Atmosphere: Store under Argon or Nitrogen.

Temperature: Refrigeration (2–8°C) slows hydrolysis and oxidative darkening.
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Reactivity Profile
Water: Violent hydrolysis to carboxylic acid + HCl.

Alcohols: Rapid exothermic esterification.

Amines: Forms stable amides (basis of drug synthesis).

Storage: 2-8°C, Under Argon

Equilibrate to Room Temp
(Prevent condensation)

Step 1

Transfer via Syringe
(Avoid open air pouring)

Step 2

Quench Waste:
Add to dilute NaOH/Ice

Disposal

Click to download full resolution via product page

Figure 2: Best-practice workflow for handling moisture-sensitive acid chlorides.

Part 6: Applications in Medicinal Chemistry
5-Methylthiophene-3-carbonyl chloride is a "privileged structure" building block. Thiophene

bioisosteres are frequently used to replace phenyl rings in drug candidates to improve

metabolic stability or alter polarity.

Bioisosterism: The thiophene ring is electronically similar to benzene but more electron-rich,

often increasing potency against specific receptors (e.g., GPCRs).
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Scaffold Construction:

Friedel-Crafts Acylation: Reacts with aromatics to form ketones.

Amide Coupling: Reacts with piperazines or anilines to form core pharmacophores found

in antipsychotics and antihistamines.

Example Application: Synthesis of analogs related to Olanzapine or Tiaprofenic acid where the

position of the methyl and carbonyl groups dictates receptor binding affinity.

Part 7: Experimental Characterization
When verifying the identity of this compound, look for these spectral signatures:

¹H NMR (CDCl₃):

A singlet (~2.5 ppm) for the 5-Methyl group.

Two distinct doublets (or a singlet/doublet pair depending on resolution) in the aromatic

region (~6.8–7.5 ppm) corresponding to the H2 and H4 protons of the thiophene ring.

IR Spectroscopy:

C=O Stretch: Strong, sharp peak at 1750–1780 cm⁻¹ (characteristic of acid chlorides,

shifted higher than esters/amides).

GC-MS:

Molecular ion peak (

) at 160/162 m/z (showing the characteristic 3:1 Chlorine isotope pattern).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Page loading... [guidechem.com]

2. 4-METHYLTHIOPHENE-2-CARBONYL CHLORIDE | 32990-47-9 [chemicalbook.com]

3. echemi.com [echemi.com]

To cite this document: BenchChem. [Technical Monograph: 5-Methylthiophene-3-carbonyl
Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339965/docs#technical-monograph-5-
methylthiophene-3-carbonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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